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Compound of Interest

Compound Name: Fmoc-Lys(Boc)-OH

Cat. No.: B557020

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Na-Fmoc-Ne-Boc-L-lysine (Fmoc-Lys(Boc)-
OH), a cornerstone building block in modern solid-phase peptide synthesis (SPPS). We will
delve into its fundamental properties, detailed experimental protocols for its use, and its
application in the synthesis of bioactive peptides, such as those containing the renowned
Arginine-Glycine-Aspartic acid (RGD) cell adhesion motif.

Introduction to Fmoc-Lys(Boc)-OH

Fmoc-Lys(Boc)-OH is a derivative of the amino acid L-lysine, strategically modified with two
orthogonal protecting groups: the base-labile fluorenylmethyloxycarbonyl (Fmoc) group at the
a-amino position and the acid-labile tert-butyloxycarbonyl (Boc) group on the e-amino group of
the side chain. This orthogonal protection scheme is the lynchpin of Fmoc-based SPPS,
allowing for the selective deprotection of the a-amino group for peptide chain elongation
without compromising the integrity of the side chain, which remains protected until the final
acid-mediated cleavage step.

The lysine side chain, with its primary amine, is a frequent site for post-translational
modifications and the attachment of various moieties such as fluorophores, biotin, or
polyethylene glycol (PEG). The Boc group provides robust protection for this reactive amine
throughout the synthesis, preventing unwanted side reactions.

Chemical Structure and Properties
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The chemical structure of Fmoc-Lys(Boc)-OH is presented below:

Figure 1: Chemical Structure of Fmoc-Lys(Boc)-OH
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A simplified representation of Fmoc-Lys(Boc)-OH.

A summary of the key physicochemical properties of Fmoc-Lys(Boc)-OH is provided in Table
1.

Property Value

CAS Number 71989-26-9

Molecular Formula C26H32N206

Molecular Weight 468.54 g/mol

Appearance White to off-white powder
Melting Point 130-135 °C (decomposes)

Soluble in DMF, DMSO, DCM, Chloroform, Ethyl

Acetate, Acetone. Slightly soluble in water.

Solubility

The Role of Fmoc-Lys(Boc)-OH in Solid-Phase
Peptide Synthesis (SPPS)

SPPS is a cyclical process that enables the stepwise addition of amino acids to a growing
peptide chain that is covalently attached to an insoluble resin support. The use of Fmoc-
Lys(Boc)-OH is integral to the synthesis of lysine-containing peptides via the Fmoc/tBu
strategy.

The general workflow for a single coupling cycle in Fmoc SPPS is depicted below.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-Lys(Boc)-OH in
Peptide Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557020#fmoc-lys-boc-oh-for-beginners-in-peptide-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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